1,5-Bis(2,5-dimethoxyphenyl)pentane-1,5-dione
Description
1,5-Bis(2,5-dimethoxyphenyl)pentane-1,5-dione, also known as 1,5-di(2,5-dimethoxyphenyl)pentane-1,5-dione , is a chemical compound with the molecular formula C21H24O6 . It falls under the category of diketones and is characterized by its two 2,5-dimethoxyphenyl groups attached to a central pentane-1,5-dione backbone .
Synthesis Analysis
The synthesis of this compound involves the reaction of suitable precursors, typically aromatic aldehydes or ketones, with a pentane-1,5-dione derivative. The reaction conditions may vary, but the goal is to achieve the substitution of the hydrogen atoms on the central carbon atoms of the pentane-1,5-dione ring with the 2,5-dimethoxyphenyl groups .
Molecular Structure Analysis
The molecular structure of 1,5-Bis(2,5-dimethoxyphenyl)pentane-1,5-dione consists of a central pentane-1,5-dione moiety flanked by two 2,5-dimethoxyphenyl groups. The compound exhibits a planar geometry , and the phenyl rings are oriented in a parallel fashion. The presence of methoxy groups enhances its lipophilicity and influences its biological properties .
Chemical Reactions Analysis
- Substitution reactions : The phenyl groups can undergo substitution reactions with suitable reagents .
Physical And Chemical Properties Analysis
properties
IUPAC Name |
1,5-bis(2,5-dimethoxyphenyl)pentane-1,5-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24O6/c1-24-14-8-10-20(26-3)16(12-14)18(22)6-5-7-19(23)17-13-15(25-2)9-11-21(17)27-4/h8-13H,5-7H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BXZTVDWJXIYBAO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)C(=O)CCCC(=O)C2=C(C=CC(=C2)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10369599 |
Source
|
| Record name | 1,5-bis(2,5-dimethoxyphenyl)pentane-1,5-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10369599 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
372.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,5-Bis(2,5-dimethoxyphenyl)pentane-1,5-dione | |
CAS RN |
10365-22-7 |
Source
|
| Record name | 1,5-bis(2,5-dimethoxyphenyl)pentane-1,5-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10369599 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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